![molecular formula C24H31N3O4S B2963439 N1-(4-ethylphenyl)-N2-((1-(mesitylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide CAS No. 896283-08-2](/img/structure/B2963439.png)
N1-(4-ethylphenyl)-N2-((1-(mesitylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N1-(4-ethylphenyl)-N2-((1-(mesitylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide, also known as EPPOM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Anti-Fibrosis Activity
The compound has been studied for its potential anti-fibrotic activity. In medicinal chemistry, the design of novel heterocyclic compounds with potential biological activities is crucial. The pyrimidine moiety, which is structurally related to the compound , has been employed in the design of structures with anti-fibrotic properties . These compounds have shown promise in inhibiting the expression of collagen and the content of hydroxyproline in cell culture medium, indicating potential development as novel anti-fibrotic drugs .
Antimicrobial Properties
Compounds containing pyrimidine as the core, similar to the compound , are reported to exhibit antimicrobial activities. This suggests that the compound could be synthesized into derivatives that may serve as effective agents against microbial infections .
Antiviral Applications
Pyrimidine derivatives are also known for their antiviral properties. Given the structural similarity, the compound could be explored for its efficacy against viral infections, potentially contributing to the treatment of diseases caused by viruses .
Antitumor Potential
The pyrimidine core in related compounds has shown antitumor activities. This opens up the possibility of researching the compound for its potential use in cancer therapy, either as a standalone agent or in combination with other chemotherapeutic drugs .
Synthesis of Heterocyclic Compound Libraries
The compound can be used as a building block in the construction of novel heterocyclic compound libraries. These libraries are essential for screening and identifying new drugs with various pharmacological activities .
Collagen Prolyl 4-Hydroxylases Inhibition
The inhibition of collagen prolyl 4-hydroxylases is another potential application. By inhibiting these enzymes, the compound could play a role in the treatment of conditions associated with excessive collagen deposition, such as fibrosis .
properties
IUPAC Name |
N'-(4-ethylphenyl)-N-[[1-(2,4,6-trimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31N3O4S/c1-5-19-8-10-20(11-9-19)26-24(29)23(28)25-15-21-7-6-12-27(21)32(30,31)22-17(3)13-16(2)14-18(22)4/h8-11,13-14,21H,5-7,12,15H2,1-4H3,(H,25,28)(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSVPNKASOLBHJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)C(=O)NCC2CCCN2S(=O)(=O)C3=C(C=C(C=C3C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(4-ethylphenyl)-N2-((1-(mesitylsulfonyl)pyrrolidin-2-yl)methyl)oxalamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.